
An In-depth Technical Guide on (2-Chloro-5-
methylphenyl)methanol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
(2-Chloro-5-

methylphenyl)methanol

CAS No.: 89981-57-7

Cat. No.: B1429583

Get Quote

CAS Number: 89981-57-7

This technical guide provides a comprehensive overview of (2-Chloro-5-
methylphenyl)methanol, intended for researchers, scientists, and professionals in the field of

drug development and organic synthesis. This document delves into the compound's chemical

properties, outlines a robust synthesis protocol, details methods for its purification and

characterization, and discusses essential safety and handling procedures.

Introduction and Chemical Identity
(2-Chloro-5-methylphenyl)methanol is a substituted aromatic alcohol. Its structure features a

benzene ring substituted with a chlorine atom at position 2, a methyl group at position 5, and a

hydroxymethyl (-CH₂OH) group at position 1. This specific substitution pattern makes it a

valuable intermediate in the synthesis of more complex molecules, particularly in the

pharmaceutical and agrochemical industries. Understanding its chemical behavior and having

reliable methods for its synthesis and characterization are crucial for its effective utilization in

research and development.
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Chemical Structure:

Figure 1: Chemical structure of (2-Chloro-5-methylphenyl)methanol.

Physicochemical and Spectral Data Summary:

The following table summarizes key physicochemical and predicted spectral data for (2-
Chloro-5-methylphenyl)methanol. It is important to note that while the molecular formula and

weight are definitive, some physical properties like melting and boiling points are not widely

reported and are therefore estimated based on similar compounds.

Property Value Reference

Molecular Formula C₈H₉ClO [1]

Molecular Weight 156.61 g/mol [1]

CAS Number 89981-57-7 [1][2][3][4]

Appearance

Expected to be a colorless to

pale yellow liquid or low-

melting solid

General knowledge

Melting Point
Not widely reported; likely a

low-melting solid

Boiling Point

Not widely reported; estimated

to be >200 °C at atmospheric

pressure

SMILES OCC1=CC(C)=CC=C1Cl [1]

InChIKey Not readily available

Synthesis of (2-Chloro-5-methylphenyl)methanol
The most direct and common method for the synthesis of (2-Chloro-5-
methylphenyl)methanol is the reduction of the corresponding aldehyde, 2-chloro-5-

methylbenzaldehyde. This transformation can be efficiently achieved using a variety of
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reducing agents. Sodium borohydride (NaBH₄) in an alcoholic solvent is a mild and effective

choice for this purpose, offering high yields and operational simplicity.

Causality Behind Experimental Choices
The choice of sodium borohydride is predicated on its chemoselectivity. It readily reduces

aldehydes and ketones without affecting other potentially reducible functional groups that might

be present in more complex substrates. Methanol or ethanol are excellent solvents for this

reaction as they are polar enough to dissolve both the aldehyde and the borohydride salt, and

they also act as a proton source during the workup phase. The reaction is typically performed

at a reduced temperature (0-5 °C) initially to control the exothermic reaction rate and then

allowed to proceed at room temperature to ensure completion.

Visualized Synthesis Workflow

Starting Material:
2-Chloro-5-methylbenzaldehyde

Reduction Reaction:
NaBH4 in Methanol

Dissolve Aqueous Workup:
Quenching and Extraction

Reaction Completion Purification:
Column Chromatography

Crude Product Pure (2-Chloro-5-methylphenyl)methanolIsolated Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of (2-Chloro-5-methylphenyl)methanol.

Detailed Experimental Protocol
Protocol 1: Reduction of 2-Chloro-5-methylbenzaldehyde

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2-

chloro-5-methylbenzaldehyde (10.0 g, 64.7 mmol) in methanol (100 mL).

Reduction: Cool the solution to 0-5 °C using an ice bath. To this stirred solution, add sodium

borohydride (1.47 g, 38.8 mmol) portion-wise over 30 minutes, ensuring the temperature

remains below 10 °C.

Reaction Monitoring: After the addition is complete, remove the ice bath and allow the

reaction mixture to stir at room temperature for 2-3 hours. Monitor the progress of the

reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.
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Work-up: Carefully quench the reaction by the slow addition of 1 M hydrochloric acid (HCl)

until the pH of the solution is ~7. This will neutralize the excess sodium borohydride and the

resulting borate esters.

Extraction: Concentrate the reaction mixture under reduced pressure to remove most of the

methanol. Add deionized water (50 mL) to the residue and extract the product with ethyl

acetate (3 x 50 mL).

Purification: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous

sodium sulfate. Filter the solution and concentrate under reduced pressure to obtain the

crude product. The crude (2-Chloro-5-methylphenyl)methanol can be purified by flash

column chromatography on silica gel.

Purification
Purification of the crude product is essential to remove any unreacted starting material, by-

products, and residual reagents. Flash column chromatography is a highly effective technique

for this purpose.

Rationale for Chromatographic Conditions
The choice of eluent system for column chromatography is critical for achieving good

separation. A mixture of hexane and ethyl acetate is commonly used for the purification of

moderately polar compounds like benzyl alcohols. The optimal ratio of these solvents is

typically determined by preliminary TLC analysis. A less polar solvent system (higher hexane

content) will elute non-polar impurities first, while a more polar system (higher ethyl acetate

content) will be required to elute the desired, more polar alcohol.

Step-by-Step Column Chromatography Protocol
Column Preparation: Prepare a slurry of silica gel (60-120 mesh) in hexane and pack it into a

glass column of appropriate size.

Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane and

adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the

dry silica-adsorbed sample onto the top of the prepared column.
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Elution: Begin elution with a non-polar solvent system (e.g., 95:5 hexane/ethyl acetate).

Gradually increase the polarity of the eluent (e.g., to 90:10, then 80:20 hexane/ethyl acetate)

to facilitate the elution of the product.

Fraction Collection: Collect fractions of the eluate in test tubes.

Analysis: Analyze the collected fractions by TLC to identify those containing the pure

product.

Isolation: Combine the pure fractions and remove the solvent under reduced pressure to

yield the purified (2-Chloro-5-methylphenyl)methanol.

Analytical Characterization
The identity and purity of the synthesized (2-Chloro-5-methylphenyl)methanol must be

confirmed using various spectroscopic techniques.

Visualized Characterization Workflow

Purified Product

NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry
(EI-MS)

Infrared Spectroscopy
(FT-IR)

Purity Assessment
(HPLC/GC)

Confirmed Structure
and Purity
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Caption: General workflow for the analytical characterization of the product.

Expected Spectroscopic Data
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The following are the expected spectroscopic characteristics for (2-Chloro-5-
methylphenyl)methanol based on its structure and data from analogous compounds.

¹H NMR Spectroscopy (Predicted):

Aromatic Protons: Signals in the range of δ 7.0-7.4 ppm. The substitution pattern will lead to

a complex splitting pattern.

Methylene Protons (-CH₂OH): A singlet at approximately δ 4.5-4.7 ppm.

Hydroxyl Proton (-OH): A broad singlet, the chemical shift of which is concentration and

solvent dependent, typically between δ 1.5-3.0 ppm.

Methyl Protons (-CH₃): A singlet at approximately δ 2.3 ppm.

¹³C NMR Spectroscopy (Predicted):

Aromatic Carbons: Multiple signals in the range of δ 125-140 ppm.

Methylene Carbon (-CH₂OH): A signal around δ 63-65 ppm.

Methyl Carbon (-CH₃): A signal around δ 20-22 ppm.

Mass Spectrometry (EI-MS):

Molecular Ion (M⁺): A peak at m/z 156, with a characteristic M+2 peak at m/z 158 in an

approximate 3:1 ratio, indicative of the presence of one chlorine atom.

Major Fragments: Loss of the hydroxyl group (-OH) to give a fragment at m/z 139. Loss of

the entire hydroxymethyl group (-CH₂OH) to give a fragment at m/z 125.

Infrared (IR) Spectroscopy:

O-H Stretch: A broad absorption band in the region of 3200-3500 cm⁻¹, characteristic of an

alcohol.

C-H Stretch (Aromatic): Peaks just above 3000 cm⁻¹.
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C-H Stretch (Aliphatic): Peaks just below 3000 cm⁻¹.

C=C Stretch (Aromatic): Peaks in the region of 1450-1600 cm⁻¹.

C-O Stretch: A strong absorption band in the region of 1000-1100 cm⁻¹.

C-Cl Stretch: An absorption in the fingerprint region, typically around 700-800 cm⁻¹.

Safety and Handling
(2-Chloro-5-methylphenyl)methanol is a chlorinated organic compound and should be

handled with appropriate safety precautions. While specific toxicity data for this compound is

not readily available, it is prudent to treat it as potentially hazardous.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles, and a lab coat when handling this compound.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any vapors.

Handling: Avoid contact with skin and eyes. In case of contact, flush the affected area with

copious amounts of water.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from strong oxidizing agents.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Applications
Substituted benzyl alcohols like (2-Chloro-5-methylphenyl)methanol are versatile building

blocks in organic synthesis. They can be used as precursors for:

Pharmaceutical Intermediates: The functional groups present allow for further elaboration

into more complex, biologically active molecules.

Agrochemicals: As a starting material for the synthesis of novel pesticides and herbicides.
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Fine Chemicals: Used in the synthesis of specialty chemicals and materials.

Conclusion
This technical guide provides a detailed framework for the synthesis, purification, and

characterization of (2-Chloro-5-methylphenyl)methanol. By following the outlined protocols

and safety guidelines, researchers can confidently prepare and utilize this compound in their

synthetic endeavors. The provided extrapolated spectroscopic data serves as a valuable

reference for the confirmation of its identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 89981-57-7|(2-Chloro-5-methylphenyl)methanol|BLD Pharm [bldpharm.com]

2. 89981-57-7 | (2-Chloro-5-methylphenyl)methanol | Boroncore [boroncore.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1429583/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-2-chloro-5-methylphenyl-methanol
https://pubchem.ncbi.nlm.nih.gov/compound/12008
https://www.youtube.com/watch?v=your_video_id
https://www.benchchem.com/product/b1429583/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-2-chloro-5-methylphenyl-methanol
https://www.boroncore.com/cas/89981-57-7.html
https://www.benchchem.com/product/b1429583/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-2-chloro-5-methylphenyl-methanol
https://www.himmed.ru/product/2-chloro-5-methylphenyl-methanol-cas-89981-57-7/
https://pubchem.ncbi.nlm.nih.gov/compound/15647278
https://www.benchchem.com/product/b1429583?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/89981-57-7.html
https://www.boroncore.com/cn/89981-57-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. arctomsci.com [arctomsci.com]

4. chimmed.ru [chimmed.ru]

To cite this document: BenchChem. [An In-depth Technical Guide on (2-Chloro-5-
methylphenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1429583/docs#an-in-depth-technical-guide-on-2-
chloro-5-methylphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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